Cas no 52670-94-7 ((+-)-4-Megastigmen-3,9-dion)

(+-)-4-Megastigmen-3,9-dion structure
(+-)-4-Megastigmen-3,9-dion structure
Product Name:(+-)-4-Megastigmen-3,9-dion
CAS No:52670-94-7
MF:C13H20O2
MW:208.296704292297
CID:2035205
Update Time:2025-03-25

(+-)-4-Megastigmen-3,9-dion Chemical and Physical Properties

Names and Identifiers

    • (+-)-4-Megastigmen-3,9-dion
    • (6R)-4-megastigmen-3,9-dione
    • 3-oxodihydro-alpha-ionone
    • 4-(2,6,6-Trimethyl-4-oxocyclohex-2-enyl)butan-2-one
    • 4-Megastigmen-3,9-dion
    • 4-megastigmen-3,9-dione
    • 4-megastigmene-3,9-dione
    • (-)-7,8-Dihydro-alpha-ionone
    • 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-, (4R)-
    • Inchi: 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
    • InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
    • SMILES: CC(CCC1C(C)(C)CC(=O)C=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • XLogP3: 2.015

Experimental Properties

  • Density: 0.945±0.06 g/cm3(Predicted)
  • Boiling Point: 307.3±21.0 °C(Predicted)
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